3,5-dichloro-N-4H-1,2,4-triazol-4-ylbenzamide

• IUPAC Name: 3,5-dichloro-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C9H6Cl2N4O/c10-7-1-6(2-8(11)3-7)9(16)14-15-4-12-13-5-15/h1-5H,(H,14,16)
• InChI Key: DXNNRDZAUFUFET-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C(=O)NN2C=NN=C2
• Molecular Formula: C9H6Cl2N4O
• Molecular Weight: 257.07 g/mol
• Solubility: 24.3 [ug/mL] (The mean of the results at pH 7.4)

Description

3,5-dichloro-N-4H-1,2,4-triazol-4-ylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as DCTB, and it is a triazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DCTB is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In cancer cells, DCTB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. This inhibition leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. In fungi, DCTB has been shown to inhibit the activity of lanosterol 14α-demethylase, which is an enzyme involved in the biosynthesis of ergosterol, a component of fungal cell membranes.
Biochemical and Physiological Effects:
DCTB has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of fungal growth, and the detection of heavy metal ions in water. In cancer cells, DCTB has been shown to induce apoptosis by activating the caspase pathway and downregulating anti-apoptotic proteins. In fungi, DCTB has been shown to inhibit the growth of various fungal species by inhibiting the biosynthesis of ergosterol. In water, DCTB has been used as a fluorescent probe for the detection of heavy metal ions, such as copper and zinc.

Advantages and Limitations for Lab Experiments

DCTB has several advantages and limitations for lab experiments. One of the advantages is its high yield of synthesis, making it suitable for large-scale experiments. Additionally, DCTB has been shown to exhibit potent biological activities, making it a promising candidate for drug discovery. However, one of the limitations of DCTB is its poor solubility in water, which can make it difficult to use in some experiments. Additionally, the mechanism of action of DCTB is not fully understood, which can make it challenging to optimize its biological activity.

Future Directions

There are several future directions for research on DCTB. One direction is to investigate its potential applications in drug discovery, particularly for the treatment of cancer and fungal infections. Another direction is to explore its potential as a building block for the synthesis of functional materials, such as fluorescent polymers and metal-organic frameworks. Additionally, further research is needed to understand the mechanism of action of DCTB and to optimize its biological activity for various applications.

Synthesis Methods

The synthesis of DCTB can be achieved using various methods, including the reaction of 3,5-dichlorobenzoic acid with 1,2,4-triazole-4-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). Another method involves the reaction of 3,5-dichlorobenzoic acid with 1,2,4-triazole-4-carboxylic acid in the presence of a coupling agent. The yield of DCTB obtained from these methods is high, making them suitable for large-scale synthesis.

Scientific Research Applications

DCTB has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, DCTB has been shown to exhibit anticancer, antifungal, and antiviral activities. It has also been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and liver cancer. In material science, DCTB has been used as a building block for the synthesis of various functional materials, including fluorescent polymers and metal-organic frameworks. In environmental science, DCTB has been used as a fluorescent probe for the detection of heavy metal ions in water.